Cas no 2168111-87-1 (1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea)

• Product Name: 1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea
• CAS No: 2168111-87-1
• MF: C₉H₉BrClFN₂O
• MW: 295.535963773727
• CID: 5213205
• Update Time: 2026-03-06

1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea

• Inchi： 1S/C9H9BrClFN2O/c10-7-5-6(1-2-8(7)12)14-9(15)13-4-3-11/h1-2,5H,3-4H2,(H2,13,14,15)
• InChI Key： PQURGMYNNPSLNF-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(Br)=C1)C(NCCCl)=O

Additional information on 1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea

1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea: A Comprehensive Overview

1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea (CAS No. 2168111-87-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative, characterized by its bromo, fluoro, and chloro substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea is particularly noteworthy. The presence of the bromo and fluoro groups on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The chloroethyl group attached to the urea moiety further enhances its reactivity and bioavailability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea has also shown promise in cancer research. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific enzymes involved in cell proliferation and survival. For instance, a study published in Cancer Research reported that this compound effectively inhibited the activity of protein kinases, which are often overexpressed in cancer cells.

The pharmacokinetic profile of 1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea has been extensively studied to optimize its therapeutic potential. Researchers have found that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. This versatility is crucial for developing effective drug formulations for different clinical settings.

To further explore the therapeutic applications of 1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea, several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile makes it a promising candidate for further clinical development.

In conclusion, 1-(3-Bromo-4-fluorophenyl)-3-(2-chloroethyl)urea (CAS No. 2168111-87-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for drug development in areas such as neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable asset in the pharmaceutical industry.